Cas no 2034253-09-1 (4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole)

• Product name: 4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole
• CAS No: 2034253-09-1
• MF: C₁₂H₂₁N₃O₄S₂
• MW: 335.442840337753
• CID: 5375125
• PubChem ID: 91625523

4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2034253-09-1
• 4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole
• 4-((3-(ethylsulfonyl)azetidin-1-yl)sulfonyl)-2-isopropyl-1-methyl-1H-imidazole
• F6482-2019
• 4-(3-ethylsulfonylazetidin-1-yl)sulfonyl-1-methyl-2-propan-2-ylimidazole
• AKOS025318045

• Inchi： 1S/C12H21N3O4S2/c1-5-20(16,17)10-6-15(7-10)21(18,19)11-8-14(4)12(13-11)9(2)3/h8-10H,5-7H2,1-4H3
• InChI Key： LQECHZHIJDWNNP-UHFFFAOYSA-N
• SMILES： S(CC)(C1CN(C1)S(C1=CN(C)C(C(C)C)=N1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 335.09734851g/mol
• Monoisotopic Mass: 335.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų
• XLogP3: 0.2

Additional information on 4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole

4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole: A Comprehensive Overview

The compound with CAS No. 2034253-09-1, commonly referred to as 4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by the presence of an imidazole ring substituted with a sulfonyl group at position 4, a methyl group at position 1, and an isopropyl group at position 2. The sulfonyl group is further connected to an azetidine ring, which itself is substituted with an ethanesulfonyl group at position 3. This intricate structure contributes to the compound's unique chemical properties and functional groups.

Recent studies have highlighted the importance of sulfonylated imidazoles in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the azetidine ring in this compound introduces additional complexity, potentially enhancing its binding affinity to target proteins. Researchers have demonstrated that such molecules can exhibit potent inhibitory effects against various enzymes, making them promising candidates for therapeutic interventions in diseases such as cancer and inflammatory disorders.

The synthesis of 4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole involves a multi-step process that typically begins with the preparation of the azetidine derivative. This is followed by sulfonation at position 3 using appropriate sulfonylating agents. The final step involves coupling this intermediate with an appropriately substituted imidazole derivative under controlled conditions to form the desired product. The optimization of these steps has been a focus of recent research, with studies exploring the use of catalytic systems and green chemistry principles to enhance yield and reduce environmental impact.

In terms of chemical properties, this compound exhibits good solubility in organic solvents and moderate stability under physiological conditions. Its electronic structure, influenced by the electron-withdrawing sulfonyl groups, contributes to its reactivity in various chemical transformations. Computational studies have revealed that the molecule has a favorable pharmacokinetic profile, suggesting potential for oral bioavailability if developed as a drug candidate.

The application of 4-{[3-(ethanesulfonyl)azetidin-1-yl]sulfonyl}-1-methyl-2-(propan-2-yl)-1H-imidazole extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in catalysis and coordination chemistry. Recent advancements in asymmetric catalysis have utilized such compounds to achieve high enantioselectivity in organic reactions, underscoring their versatility across different scientific domains.

In conclusion, CAS No. 2034253-09-1 represents a cutting-edge molecule with multifaceted applications in chemistry and biology. Its unique structure, derived from the combination of imidazole and azetidine moieties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.